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Introduction

Aphidicolin is a tetracyclic diterpenoid antibiotic derived from the mold Cephalosporium
aphidicola.[1][2] It is a highly specific and reversible inhibitor of eukaryotic DNA polymerase o
and, to a lesser extent, DNA polymerases 6 and €.[3][4] This inhibitory action makes it a potent
tool for arresting cells at the G1/S boundary of the cell cycle. By halting DNA replication,
aphidicolin induces a state of "replication stress," activating cellular checkpoint pathways that
prevent entry into the S phase.[5][6] This guide provides an in-depth technical overview of
aphidicolin's mechanism of action, the signaling pathways it triggers to enforce G1/S arrest,
relevant quantitative data, and detailed experimental protocols for its application in a research
setting.

Core Mechanism of Action: Inhibition of DNA
Polymerase a

Aphidicolin's primary molecular target is the B-family of DNA polymerases, particularly DNA
polymerase a, which is crucial for the initiation of DNA replication.[7][8] The inhibition
mechanism is complex; aphidicolin primarily acts by competing with deoxycytidine
triphosphate (dCTP) for binding to the polymerase active site.[8][9] This competition effectively
stalls the replication fork, leading to the uncoupling of the replicative helicase and polymerase
activities and the generation of stretches of single-stranded DNA (ssDNA).[5] This
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accumulation of ssDNA is the critical signal that initiates the DNA damage response (DDR) and
activates the G1/S checkpoint. The arrest is reversible; upon removal of aphidicolin, cells can
synchronously re-enter the S phase, making it an invaluable tool for cell cycle synchronization
studies.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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